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Compound of Interest

Compound Name: S-Benzyl-DL-homocysteine

CAS No.: 7689-60-3

Cat. No.: B1267509

Get Quote

Executive Summary
S-Benzyl-homocysteine (SBHC) is a critical non-proteinogenic amino acid derivative serving as

a structural linchpin in sulfur metabolism research and peptide nucleic acid (PNA) synthesis.[1]

[2][3] As a protected analog of homocysteine, the S-benzyl moiety prevents oxidative

dimerization (disulfide formation) and thiol-mediated side reactions, rendering it an essential

building block for investigating the methionine cycle, transsulfuration pathways, and

hyperhomocysteinemia pathology.

This guide provides a rigorous technical analysis of the racemic mixture (DL-SBHC), detailing

its synthesis from homocysteine thiolactone, strategies for chiral resolution, and its application

as a stable precursor in drug development.

Part 1: Chemical Identity & Physicochemical
Profile[1]
The racemic mixture presents unique challenges in solubility and characterization compared to

the pure enantiomers.[1] The benzyl protecting group renders the sulfur atom nucleophilically
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inert under mild conditions, a property exploited in solid-phase peptide synthesis (SPPS).[1]

Table 1: Physicochemical Specifications
Parameter Technical Specification

IUPAC Name 2-Amino-4-(benzylthio)butanoic acid

CAS Number (Racemic) 1017-76-1

Molecular Formula C₁₁H₁₅NO₂S

Molecular Weight 225.31 g/mol

Appearance White to off-white crystalline powder

Solubility
Low in water (pH 7); Soluble in 1M HCl, 1M

NaOH, DMSO, TFA

pKa Values
-COOH: ~2.2;

-NH₃⁺: ~9.0

Melting Point 210–213 °C (dec)

Stability
Stable at RT; Hygroscopic; S-Benzyl bond

cleavable by Na/NH₃(liq) or HF

Part 2: Synthesis Architecture
The Thiolactone Ring-Opening Protocol
While historical methods utilized the Birch reduction of methionine, the Thiolactone Ring-

Opening Alkylation is the modern standard for synthesizing racemic SBHC. This method offers

higher atom economy and avoids the hazards of liquid ammonia.[1]

Mechanism of Action[4][5][6]
Base-Mediated Hydrolysis: The cyclic DL-homocysteine thiolactone is hydrolyzed by sodium

hydroxide to generate the reactive thiolate anion in situ.[1]

Nucleophilic Substitution: The thiolate attacks the benzylic carbon of benzyl bromide via an

SN2 mechanism.[1]
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pH Control: Careful pH modulation prevents the re-cyclization of homocysteine or the

hydrolysis of the benzyl bromide.[1]

Experimental Protocol
Reagents: DL-Homocysteine thiolactone HCl (1.0 eq), Benzyl bromide (1.1 eq), NaOH (2.5 eq),

Ethanol/Water (1:1).

Dissolution: Dissolve DL-homocysteine thiolactone hydrochloride in deoxygenated water

(sparged with N₂ for 15 min).

Hydrolysis: Add 2.5 equivalents of 2M NaOH dropwise at 0°C. Stir for 30 minutes under N₂.

Critical: The solution must remain basic (pH > 11) to ensure the thiol exists as the thiolate

anion (

).[1]

Alkylation: Dilute with an equal volume of ethanol. Add benzyl bromide dropwise over 20

minutes while maintaining the temperature < 10°C.

Why: Exothermic reaction control prevents over-alkylation (sulfonium salt formation).[1]

Precipitation: Stir at room temperature for 2 hours. Adjust pH to 5.5–6.0 using glacial acetic

acid.[1] The zwitterionic product will precipitate.[1]

Purification: Filter the white solid, wash with cold water (removes NaBr) and diethyl ether

(removes excess benzyl bromide).[1] Recrystallize from hot water/ethanol.[1]

Visualization: Synthesis Pathway
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Figure 1: Thiolactone Ring-Opening Synthesis of S-Benzyl-DL-Homocysteine
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[1]
Part 3: Chiral Resolution & Analysis
Working with the racemate often necessitates separation into enantiomers for biological

assays, as the D-isomer is typically biologically inert or inhibitory.[1]

Enzymatic Resolution (Preparative Scale)
This "self-validating" biological method uses the stereospecificity of enzymes to separate

isomers.[1]

Step A (Derivatization): Acetylate the racemate to form N-Acetyl-S-benzyl-DL-
homocysteine.[1]

Step B (Hydrolysis): Treat with Acylase I (from Aspergillus melleus) at pH 7.5.[1]

Result: The enzyme selectively hydrolyzes the L-isomer's acetyl group.[1]

Step C (Separation): Acidify the solution.[1] The L-S-Benzyl-homocysteine (free amino acid)

is soluble in acid, while the unreacted N-Acetyl-D-isomer precipitates or can be extracted

with ethyl acetate.[1]

Chiral HPLC (Analytical Scale)
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For purity verification, use Ligand Exchange Chromatography (LEC) or Polysaccharide

columns.[1]

Column: Chiralpak ZWIX(+) or Crownpak CR(+).[1]

Mobile Phase: 50 mM Perchloric acid (pH 1.5) / Acetonitrile (80:20).[1]

Detection: UV at 210 nm (Amide/Carboxyl) or 254 nm (Benzyl ring).[1]

Mechanism: The separation relies on the formation of diastereomeric complexes between

the zwitterionic amino acid and the chiral selector.

Visualization: Resolution Workflow
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Figure 2: Enzymatic Chiral Resolution Workflow
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Part 4: Biological & Pharmacological Interface
Methionine Cycle Interference
SBHC is a structural analog of S-Adenosyl-Homocysteine (SAH) precursors.[1] In research, it is

used to probe the substrate specificity of:

Methionyl-tRNA Synthetase: High concentrations of homocysteine analogs can be mis-

activated, leading to "error-editing" or incorporation into proteins (homocysteinylation), a

marker for cardiovascular damage.
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Betaine-Homocysteine Methyltransferase (BHMT): SBHC acts as a competitive inhibitor,

blocking the remethylation of homocysteine to methionine.

Peptide Synthesis Utility
In drug development, the S-benzyl group is a robust protecting group for the thiol moiety during

Boc-chemistry SPPS.[1]

Stability: Resistant to TFA (trifluoroacetic acid).[1]

Removal: Requires harsh conditions (HF or Na/NH₃), which ensures the sulfur remains

protected during the cleavage of other acid-labile groups. This orthogonality is vital for

synthesizing cyclic peptides containing disulfide bridges.[1]

Part 5: Safety & Handling Protocols
Hazard Mitigation

Benzyl Bromide: A potent lachrymator.[1] Protocol: All transfers must occur within a certified

fume hood.[1] Neutralize spills immediately with 10% aqueous ammonia.[1]

Homocysteine Thiolactone: While less toxic than the free amine, it can acylate lysine

residues in skin proteins.[1] Protocol: Wear double nitrile gloves and long-sleeved lab coats.

[1]

Storage & Stability[1][2][7]
Hygroscopicity: The racemic powder is hygroscopic.[1] Store in a desiccator at 4°C.

Oxidation: Although the sulfur is benzylated, the alpha-amine is susceptible to oxidation over

long periods.[1] Store under Argon for long-term banking.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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